Cas no 771572-43-1 ((2-Methyl-3-(trifluoromethyl)phenyl)methanamine)

• Product Name: (2-Methyl-3-(trifluoromethyl)phenyl)methanamine
• CAS No: 771572-43-1
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD06213551
• CID: 1090450
• PubChem ID: 46737516
• Update Time: 2025-10-31

(2-Methyl-3-(trifluoromethyl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-3-(trifluoromethyl)phenyl)methanamine
• [2-methyl-3-(trifluoromethyl)phenyl]methanamine
• 2-METHYL-3-(TRIFLUOROMETHYL)BENZYLAMINE
• WXYVXJSOJCMWGN-UHFFFAOYSA-O
• AKOS006282954
• MFCD06213551
• 771572-43-1
• CS-0455705
• PS-11469
• SCHEMBL4550354
• 1-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]METHANAMINE
• DB-335915
• G62009

• MDL： MFCD06213551
• Inchi： 1S/C9H10F3N/c1-6-7(5-13)3-2-4-8(6)9(10,11)12/h2-4H,5,13H2,1H3
• InChI Key： WXYVXJSOJCMWGN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CN)=C1C)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 202.4±35.0 °C at 760 mmHg
• Flash Point: 82.1±10.6 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

(2-Methyl-3-(trifluoromethyl)phenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2-Methyl-3-(trifluoromethyl)phenyl)methanamine

Introduction to (2-Methyl-3-(trifluoromethyl)phenyl)methanamine (CAS No. 771572-43-1)

(2-Methyl-3-(trifluoromethyl)phenyl)methanamine, also known by its CAS number 771572-43-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a methyl group attached to a phenyl ring, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of (2-Methyl-3-(trifluoromethyl)phenyl)methanamine is particularly noteworthy due to its potential for modulating biological activities. The presence of the trifluoromethyl group imparts unique electronic and steric properties, which can influence the compound's interactions with biological targets. This makes it an attractive candidate for the development of novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. The trifluoromethyl group, in particular, has been shown to enhance the metabolic stability and lipophilicity of molecules, which are crucial factors for improving drug efficacy and pharmacokinetic profiles. (2-Methyl-3-(trifluoromethyl)phenyl)methanamine serves as an excellent starting material for the synthesis of such compounds, offering researchers a robust platform for exploring new chemical entities.

In the context of pharmaceutical research, (2-Methyl-3-(trifluoromethyl)phenyl)methanamine has been investigated for its potential applications in various therapeutic areas. For instance, studies have explored its use as an intermediate in the synthesis of central nervous system (CNS) drugs, where its unique structural features can contribute to improved blood-brain barrier penetration and target selectivity. Additionally, this compound has shown promise in the development of anticancer agents, where its ability to modulate specific protein-protein interactions can lead to enhanced therapeutic outcomes.

The synthetic accessibility of (2-Methyl-3-(trifluoromethyl)phenyl)methanamine is another factor that contributes to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These methods typically involve multi-step processes that include functional group manipulations and coupling reactions, ensuring high yields and purity levels. The availability of these synthetic protocols has facilitated its incorporation into a wide range of chemical libraries used for high-throughput screening and hit-to-lead optimization.

From a safety perspective, it is important to note that while (2-Methyl-3-(trifluoromethyl)phenyl)methanamine is not classified as a hazardous or controlled substance, proper handling and storage practices should always be followed to ensure laboratory safety. Researchers should adhere to standard guidelines for working with organic compounds, including the use of personal protective equipment (PPE) and proper waste disposal procedures.

In conclusion, (2-Methyl-3-(trifluoromethyl)phenyl)methanamine (CAS No. 771572-43-1) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and synthetic accessibility make it an ideal candidate for the development of novel therapeutic agents with improved pharmacological properties. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in the field of drug discovery.